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An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Dodecyl
Sulfate Powder

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of calcium dodecyl sulfate powder. Due to the limited availability of experimentally

determined quantitative data for the solid-state material, this document synthesizes information

from computational predictions and qualitative descriptions from scientific literature. It also

includes detailed experimental protocols for the synthesis of calcium dodecyl sulfate and

general methodologies for its characterization. This guide aims to be a valuable resource for

professionals in research and drug development by consolidating the current knowledge and

outlining established techniques for further investigation.

Introduction
Calcium dodecyl sulfate, the calcium salt of dodecyl sulfate, is an anionic surfactant of

interest in various scientific and industrial applications, including pharmaceuticals and material

science. Its properties as a surfactant with a divalent counterion give it unique characteristics

compared to its monovalent counterpart, sodium dodecyl sulfate (SDS). Understanding the

physical and chemical properties of its powdered form is crucial for its handling, formulation,

and application.
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This guide summarizes the available data on the physical and chemical properties of calcium
dodecyl sulfate powder, provides detailed experimental protocols for its synthesis and

characterization, and uses visualizations to illustrate key processes. It is important to note that

while extensive data is available for the related compound calcium dodecylbenzene sulfonate,

experimentally determined quantitative physical data for solid calcium dodecyl sulfate is not

widely published. Therefore, this guide distinguishes between experimental and computed data

where applicable.

Physical and Chemical Properties
The general and computed physical and chemical properties of calcium dodecyl sulfate are

summarized in the tables below.

Table 1: General Properties of Calcium Dodecyl Sulfate

Property Value Source

Chemical Name Calcium Dodecyl Sulfate [1]

CAS Number 4780-52-3 [2]

Molecular Formula C₂₄H₅₀CaO₈S₂ [1]

Molecular Weight 570.85 g/mol [2]

Appearance White precipitate/powder [3]

Table 2: Computed Physical Properties of Calcium Dodecyl Sulfate
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Property Computed Value Source

Exact Mass 305.11000 [2]

LogP 4.46490 [2]

Topological Polar Surface Area 74.81 Å² [2]

Heavy Atom Count 18 [1]

Formal Charge 0 [1]

Complexity 281 [1]

Solubility
Calcium dodecyl sulfate is described as being virtually insoluble in water.[3] Its solubilization

can be increased in aqueous micellar solutions of sodium dodecyl sulfate.[3]

Experimental Protocols
This section details the experimental protocol for the synthesis of calcium dodecyl sulfate
powder and provides general methodologies for the determination of its key physical

properties.

Synthesis of Calcium Dodecyl Sulfate Powder
This protocol is based on the precipitation method described in the scientific literature.[3]

Objective: To synthesize calcium dodecyl sulfate powder by precipitation from sodium

dodecyl sulfate and calcium chloride.

Materials:

Sodium dodecyl sulfate (SDS), specially pure

Ethanol

Calcium chloride dihydrate (CaCl₂·2H₂O), reagent grade
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Phosphorus pentoxide (P₄O₁₀)

Deionized water

Equipment:

Beakers

Magnetic stirrer and stir bar

Vibromixer (optional)

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven or desiccator

Procedure:

Recrystallization of SDS: Dissolve the specially pure sodium dodecyl sulfate in ethanol.

Recrystallize the SDS twice from ethanol to ensure high purity.

Preparation of Solutions: Prepare an aqueous solution of the recrystallized sodium dodecyl

sulfate. Prepare a separate aqueous solution of calcium chloride dihydrate.

Precipitation: While stirring the sodium dodecyl sulfate solution, slowly add the calcium

chloride dihydrate solution. A white precipitate of calcium dodecyl sulfate will form.

Filtration: Filter the resulting suspension using a filtration apparatus to separate the calcium
dodecyl sulfate precipitate from the supernatant.

Drying: Dry the collected calcium dodecyl sulfate precipitate over phosphorus pentoxide in

a desiccator until a constant weight is achieved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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